Cas no 58177-80-3 (L-Alanine, N-glycyl-, 1,1-dimethylethyl ester)

L-Alanine, N-glycyl-, 1,1-dimethylethyl ester structure
58177-80-3 structure
Product Name:L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
CAS No:58177-80-3
MF:C9H18N2O3
MW:202.250822544098
CID:342893
PubChem ID:91979511
Update Time:2025-04-19

L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-glycyl-, 1,1-dimethylethyl ester
    • BOC-Ala-gly-oh
    • Tert-butyl (2S)-2-[(2-aminoacetyl)amino]propanoate
    • TERT-BUTYL (2S)-2-(2-AMINOACETAMIDO)PROPANOATE
    • 58177-80-3
    • EN300-4989334
    • SCHEMBL18913932
    • Inchi: 1S/C9H18N2O3/c1-6(11-7(12)5-10)8(13)14-9(2,3)4/h6H,5,10H2,1-4H3,(H,11,12)/t6-/m0/s1
    • InChI Key: BAVSPEFOLBAPHJ-LURJTMIESA-N
    • SMILES: O(C([C@H](C)NC(CN)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.13174244g/mol
  • Monoisotopic Mass: 202.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.4Ų

L-Alanine, N-glycyl-, 1,1-dimethylethyl ester Pricemore >>

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